Cas no 1270385-07-3 (4-amino-4-3-(methylsulfanyl)phenylbutanoic acid)

• Product Name: 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid
• CAS No: 1270385-07-3
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6158275
• PubChem ID: 117324128
• Update Time: 2025-06-20

4-amino-4-3-(methylsulfanyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid
• EN300-1834701
• 1270385-07-3
• 4-amino-4-[3-(methylsulfanyl)phenyl]butanoic acid

• Inchi： 1S/C11H15NO2S/c1-15-9-4-2-3-8(7-9)10(12)5-6-11(13)14/h2-4,7,10H,5-6,12H2,1H3,(H,13,14)
• InChI Key： FBLXLYDXKAENFQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 88.6Ų

Additional information on 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid

4-Amino-4-3-(Methylsulfanyl)phenylbutanoic Acid (CAS No. 1270385-07-3): A Comprehensive Overview

4-Amino-4-3-(methylsulfanyl)phenylbutanoic acid (CAS No. 1270385-07-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-amino-4-(3-methylthiophenyl)butyric acid, is characterized by its unique structural features, which include an amino group, a carboxylic acid group, and a substituted phenyl ring. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid is represented by the formula C₁₂H₁₅NO₂S. The presence of the amino and carboxylic acid groups makes it a versatile molecule for various chemical modifications, which can be leveraged to enhance its pharmacological properties. The methylsulfanyl (thiomethyl) group on the phenyl ring adds an additional layer of complexity and reactivity, making this compound an interesting subject for both academic and industrial research.

In recent years, significant advancements have been made in understanding the biological activities of 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid. Studies have shown that this compound exhibits potential anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid has also been investigated for its analgesic effects. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound significantly reduced pain responses in animal models of neuropathic pain. The mechanism underlying these effects is thought to involve modulation of nociceptive pathways and inhibition of specific pain receptors.

The pharmacokinetic profile of 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid has also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. Additionally, it has been shown to have low toxicity in preclinical studies, further supporting its potential for clinical development.

In terms of chemical synthesis, several methods have been developed to produce 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid. One common approach involves the condensation of 3-methylthiophenylacetic acid with an appropriate amine followed by reduction and subsequent carboxylation steps. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if needed.

The potential applications of 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid extend beyond traditional pharmaceutical uses. In the field of materials science, this compound has been explored as a building block for the synthesis of functional polymers and other advanced materials. Its unique chemical structure provides opportunities for creating materials with tailored properties for various applications, including drug delivery systems and biocompatible coatings.

In conclusion, 4-amino-4-3-(methylsulfanyl)phenylbutanoic acid (CAS No. 1270385-07-3) is a multifaceted compound with promising biological activities and potential applications in both medicinal chemistry and materials science. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various fields. As more data become available, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents and advanced materials.